Cas no 88109-68-6 (3-Hexadecyn-1-ol)
3-Hexadecyn-1-ol structure
Product Name:3-Hexadecyn-1-ol
CAS No:88109-68-6
MF:C16H30O
MW:238.408805370331
CID:644713
PubChem ID:10610011
Update Time:2025-04-19
3-Hexadecyn-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-Hexadecyn-1-ol
- hexadec-3-yn-1-ol
- 88109-68-6
- DTXSID70442493
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- Inchi: 1S/C16H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h17H,2-12,15-16H2,1H3
- InChI Key: ZBUDRNZTZVIXRW-UHFFFAOYSA-N
- SMILES: OCCC#CCCCCCCCCCCCC
Computed Properties
- Exact Mass: 238.229665576g/mol
- Monoisotopic Mass: 238.229665576g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 11
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 20.2Ų
3-Hexadecyn-1-ol Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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